Cas no 26651-94-5 (exo-9-azabicyclo[3.3.1]nonan-3-ol)

• Product Name: exo-9-azabicyclo[3.3.1]nonan-3-ol
• CAS No: 26651-94-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 288781
• PubChem ID: 12310338
• Update Time: 2025-05-24

exo-9-azabicyclo[3.3.1]nonan-3-ol Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonan-3-ol
• 9-Azabicyclo[3.3.1]nonan-3-ol,(3-exo)-
• 9-Aza-bicyclo[3.3.1]nonan-3exo-ol
• 9-aza-bicyclo[3.3.1]nonane-3exo-ol
• AK103756
• ANW-64509
• CTK8C0330
• exo-9-azabicyclo[3.3.1]nonan-3-ol
• KB-250545
• SureCN910862
• CS-0049927
• BBA65194
• AKOS016006219
• SCHEMBL910862
• A879321
• SB11526
• DTXSID30487229
• AS-33977
• SB11524
• 26651-94-5
• EN300-244906
• MFCD22631510
• AMY34023
• 209733-21-1
• SB11523
• DB-342129

• MDL： MFCD19222318
• Inchi： 1S/C8H15NO/c10-8-4-6-2-1-3-7(5-8)9-6/h6-10H,1-5H2
• InChI Key： LAZFLHAAIKYNNV-UHFFFAOYSA-N
• SMILES： OC1CC2CCCC(C1)N2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on exo-9-azabicyclo[3.3.1]nonan-3-ol

Exo-9-Azabicyclo[3.3.1]Nonan-3-Ol: A Comprehensive Overview

Exo-9-Azabicyclo[3.3.1]Nonan-3-Ol, also known by its CAS number 26651-94-5, is a unique bicyclic amine alcohol compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its versatile structure and promising properties, making it a subject of extensive research in the fields of organic chemistry, pharmacology, and materials science.

The molecular structure of exo-9-Azabicyclo[3.3.1]Nonan-3-Ol is characterized by a bicyclic framework consisting of two fused rings: a six-membered ring and a five-membered ring, with an amine group attached at the 9-position and an alcohol group at the 3-position. This arrangement imparts the compound with unique steric and electronic properties, which are highly desirable in drug design and advanced material synthesis.

Recent studies have highlighted the potential of exo-9-Azabicyclo[3.3.1]Nonan-3-Ol as a building block for constructing bioactive molecules. Researchers have explored its role in synthesizing novel antibiotics, antiviral agents, and anticancer drugs. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms, suggesting its potential as a lead compound for antibiotic development.

In addition to its pharmacological applications, exo-9-Azabicyclo[3.3.1]Nonan-3-Ol has also been investigated for its role in materials science. Its rigid bicyclic structure makes it an ideal candidate for designing advanced polymers and self-healing materials. A 2021 study in Polymer Chemistry reported that incorporating this compound into polymer networks significantly enhanced their mechanical properties and thermal stability, opening new avenues for its use in high-performance materials.

The synthesis of exo-9-Azabicyclo[3.3.1]Nonan-3-Ol has been optimized through various methods, including ring-closing metathesis and organocatalytic approaches. These advancements have not only improved the yield but also reduced the environmental impact of its production process, aligning with current green chemistry principles.

Furthermore, computational studies have provided deeper insights into the electronic properties of exo-9-Azabicyclo[3.3.1]Nonan-3-Ol. Quantum mechanical calculations reveal that the compound exhibits unique π-interactions and hydrogen bonding capabilities, which are critical for its interaction with biological targets and other molecules in solution.

In conclusion, exo-9-Azabicyclo[3.3.1]Nonan-3-Ol (CAS No: 26651-94) stands out as a versatile compound with immense potential across multiple disciplines. Its structural uniqueness, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations in medicine and materials science.